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Compound of Interest

Compound Name: ((Dimethylamino)methyl)ferrocene

Cat. No.: B075032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

((dimethylamino)methyl)ferrocene. The information is compiled from various safety data

sheets and relevant scientific literature to ensure a comprehensive understanding for

professionals in research and development.

Chemical and Physical Properties
((Dimethylamino)methyl)ferrocene is an organometallic compound with a ferrocene core

substituted with a dimethylaminomethyl group. It is a dark orange to brown liquid that is not

readily miscible with water.[1]
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Property Value Source

Molecular Formula C₁₃H₁₇FeN [2][3][4]

Molecular Weight 243.13 g/mol [2][3][4][5]

CAS Number 1271-86-9 [2][3]

Appearance Dark orange to brown liquid [1]

Density 1.228 g/mL at 25 °C [2][3]

Boiling Point 124-128 °C at 2.5 mmHg [2][3]

Flash Point 113 °C (235.4 °F) - closed cup [3][6]

Refractive Index n20/D 1.59 [2][3]

Storage Temperature 2-8°C [2][3]

Hazard Identification and Toxicology
((Dimethylamino)methyl)ferrocene is considered a hazardous substance.[1][7] It is known to

cause skin and serious eye irritation.[7][8]

While no significant acute toxicological data such as LD50 or LC50 values have been identified

in the literature, derivatives of ((dimethylamino)methyl)ferrocene have been studied for their

biological activity.[1] For instance, certain 2-acyl-1-dimethylaminomethyl-ferrocene derivatives

have shown cytotoxicity against cancer cell lines.
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Cell Line Compound IC₅₀ (µM)

Jurkat (T-cell acute

lymphoblastic leukemia)
F1 1.57 ± 0.11

Jurkat (T-cell acute

lymphoblastic leukemia)
F3 2.41 ± 0.18

MOLT-4 (T-cell acute

lymphoblastic leukemia)
F1 3.59 ± 0.25

MOLT-4 (T-cell acute

lymphoblastic leukemia)
F3 4.62 ± 0.31

LO2 (normal human liver cells) F1 > 20

LO2 (normal human liver cells) F3 > 20

Data extracted from a study on novel ferrocene derivatives.

The material is not classified as harmful by ingestion based on the lack of animal or human

evidence.[1] However, it may degrease the skin, leading to non-allergic contact dermatitis.[1] It

is advised not to expose open cuts, abraded, or irritated skin to this chemical.[1]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)
Proper personal protective equipment is essential when handling

((dimethylamino)methyl)ferrocene.
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PPE Specification

Eye Protection
Safety glasses with side-shields or chemical

goggles.[1][7]

Hand Protection

Chemical-resistant gloves (e.g., Neoprene,

PVC). The suitability and durability of the glove

type depend on usage.[1]

Skin and Body Protection
Overalls, P.V.C. apron, and other protective

clothing to prevent skin exposure.[1][7]

Respiratory Protection

A NIOSH-approved respirator with a Type A filter

is recommended if there is a risk of

overexposure, especially in poorly ventilated

areas.[1]

General Handling Workflow
The following diagram outlines a general workflow for the safe handling of

((dimethylamino)methyl)ferrocene in a laboratory setting.
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Preparation
- Review SDS

- Don appropriate PPE

Handling
- Use in a well-ventilated area or fume hood
- Avoid contact with skin, eyes, and clothing

- Avoid inhalation of vapors

Storage
- Store in original, tightly sealed containers
- Keep in a cool, dry, well-ventilated area

- Store away from incompatible materials (e.g., oxidizing agents)

Spill Response
- Remove ignition sources
- Absorb with inert material

- Place in a suitable container for disposal

If spill occurs

Disposal
- Dispose of waste in accordance with local, state, and federal regulations

- Do not allow to enter drains

After use/expiration

Click to download full resolution via product page

A general workflow for the safe handling of ((dimethylamino)methyl)ferrocene.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention if irritation persists.[7][8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[7][8] Remove and

wash contaminated clothing before reuse.[8]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[8]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do not induce vomiting.[9]

Seek medical attention.[7]

Fire Fighting Measures
((Dimethylamino)methyl)ferrocene is a combustible liquid with a slight fire hazard when

exposed to heat or flame.[1]

Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][9]

Hazardous Combustion Products: May include carbon dioxide (CO₂), nitrogen oxides (NOx),

and other toxic fumes.[1]

Special Precautions: Firefighters should wear full body protective clothing and self-contained

breathing apparatus (SCBA).[1] Avoid contamination with oxidizing agents as this may result

in ignition.[1]

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[7]

Conditions to Avoid: Incompatible products and exposure to heat or flame.[1][7]
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Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under normal use conditions, no hazardous

decomposition products are expected.[7] Combustion may produce carbon oxides and

nitrogen oxides.[1]

Hazardous Polymerization: Does not occur.[7]

Biological Activity and Signaling Pathways
While primarily used in chemical synthesis and materials science, certain derivatives of

((dimethylamino)methyl)ferrocene have been investigated for their potential in drug

development, particularly as anti-cancer agents. Studies on 2-acyl-1-dimethylaminomethyl-

ferrocene derivatives have shown that they can induce apoptosis (programmed cell death) in T-

cell acute lymphoblastic leukemia cells.[5]

This process was found to be mediated through the PI3K/Akt/mTOR signaling pathway. The

ferrocene derivatives were observed to down-regulate the phosphorylation of key proteins in

this pathway, leading to cell cycle arrest and apoptosis.[5]
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2-acyl-1-dimethylaminomethyl-
ferrocene derivative
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mTOR
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inhibits (inhibition is blocked)

Cell Cycle Arrest
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promotes progression (inhibited)
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Inhibition of the PI3K/Akt/mTOR pathway by ferrocene derivatives.

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[1] Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste.[7] Do not allow the chemical to enter drains or waterways.[1] It is recommended to

consult with a licensed professional waste disposal service.
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Experimental Applications and Methodologies
((Dimethylamino)methyl)ferrocene is utilized in specialized chemical applications. While

detailed, step-by-step protocols are often proprietary or specific to the experimental setup, the

following provides an overview of its use.

Synthesis of a Tungsten Complex
((Dimethylamino)methyl)ferrocene can act as an amine ligand in the synthesis of

pentacarbonyl{[(dimethylamino)methyl]ferrocene}tungsten complex. This typically involves

reacting the ferrocene derivative with a tungsten carbonyl precursor in an appropriate solvent

under controlled temperature and atmospheric conditions. The uncoordinated amine group of

the ferrocene derivative coordinates with the tungsten center.

Atomic Layer Deposition (ALD)
As a precursor in ALD, ((dimethylamino)methyl)ferrocene is used to prepare iron oxide and

magnesium-doped iron oxide thin films. The ALD process involves sequential, self-limiting

surface reactions. A generalized workflow is depicted below.
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Start ALD Cycle

Pulse ((dimethylamino)methyl)ferrocene
precursor into the reaction chamber

Purge with inert gas to remove
excess precursor and byproducts

Pulse co-reactant (e.g., oxidant)
into the chamber

Purge with inert gas to remove
excess reactant and byproducts

End of Cycle
(Repeat for desired thickness)

Click to download full resolution via product page

A generalized workflow for Atomic Layer Deposition (ALD) using a ferrocene precursor.

This guide is intended for informational purposes and should be used in conjunction with a

comprehensive risk assessment specific to the planned experimental procedures. Always refer

to the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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